4'-O-Methyl quercetin 4'-O-Methyl quercetin Tamarixetin belongs to the class of organic compounds known as 4'-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C4' atom of the flavonoid backbone. Tamarixetin is considered to be a practically insoluble (in water) and relatively neutral molecule. Tamarixetin has been primarily detected in urine. Outside of the human body, tamarixetin can be found in tea. This makes tamarixetin a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 603-61-2
VCID: VC0191864
InChI: InChI=1S/C16H14O7/c1-22-11-3-2-7(4-9(11)18)16-15(21)14(20)13-10(19)5-8(17)6-12(13)23-16/h2-6,15-19,21H,1H3
SMILES:
Molecular Formula: C16H12O7
Molecular Weight: 318.28 g/mol

4'-O-Methyl quercetin

CAS No.: 603-61-2

Natural Products

VCID: VC0191864

Molecular Formula: C16H12O7

Molecular Weight: 318.28 g/mol

4'-O-Methyl quercetin - 603-61-2

CAS No. 603-61-2
Product Name 4'-O-Methyl quercetin
Molecular Formula C16H12O7
Molecular Weight 318.28 g/mol
IUPAC Name 3,5,7-trihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydrochromen-4-one
Standard InChI InChI=1S/C16H14O7/c1-22-11-3-2-7(4-9(11)18)16-15(21)14(20)13-10(19)5-8(17)6-12(13)23-16/h2-6,15-19,21H,1H3
Standard InChIKey KQNGHARGJDXHKF-UHFFFAOYSA-N
Canonical SMILES COC1=C(C=C(C=C1)C2C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O
Physical Description Solid
Description Tamarixetin belongs to the class of organic compounds known as 4'-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C4' atom of the flavonoid backbone. Tamarixetin is considered to be a practically insoluble (in water) and relatively neutral molecule. Tamarixetin has been primarily detected in urine. Outside of the human body, tamarixetin can be found in tea. This makes tamarixetin a potential biomarker for the consumption of this food product.
Synonyms 3,5,7-Trihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one; 3,3',5,7-Tetrahydroxy-4'-methoxyflavone; Tamaraxetin
Reference Duenas, M. et al., Eur. Food Res. Technol., 232, 103 (2011)
Ameho, C.K. et al., J. Nutrit. Biochem., 19, 467 (2008)
Angeloni, C. et al., Biochimie, 89, 73 (2007)
PubChem Compound 482576
Last Modified Nov 11 2021
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